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Compound of Interest

Compound Name:
4-(Trifluoromethyl)oxan-4-amine

hydrochloride

Cat. No.: B1395345 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(Trifluoromethyl)oxan-4-amine
Hydrochloride

Disclaimer: As a Senior Application Scientist, it is my responsibility to provide the most accurate

and practical guidance. It is important to note that a specific, comprehensive Safety Data Sheet

(SDS) for 4-(Trifluoromethyl)oxan-4-amine hydrochloride is not readily available in the

public domain. Therefore, this guide has been meticulously compiled by synthesizing data from

structurally analogous compounds, including other amine hydrochlorides and

trifluoromethylated molecules. The recommendations herein are based on the well-understood

hazards associated with these functional groups and are intended to provide a robust

framework for safe handling in a research and development setting.

Compound Overview and Inferred Hazard Profile
4-(Trifluoromethyl)oxan-4-amine hydrochloride (CAS No: 1354961-50-4) is a synthetic

building block, valuable in the design of novel chemical entities within drug discovery programs.

[1][2] Its structure, featuring a saturated oxane ring with a trifluoromethyl group and an amine

hydrochloride at the 4-position, dictates its reactivity and, consequently, its safety profile.

The primary hazards are inferred from its key structural components:

Amine Hydrochloride Salt: These compounds are typically acidic and can be corrosive or

irritating to tissues. They are often solids that can pose an inhalation hazard if dusty.[3][4]
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Trifluoromethyl (CF3) Group: This group imparts specific chemical properties but also

introduces the hazard of releasing toxic hydrogen fluoride (HF) gas upon decomposition at

high temperatures.[5][6]

Aliphatic Amine: The core amine structure suggests it will act as a base if neutralized and

can be incompatible with acids and oxidizing agents.[7]

Based on these features, the compound is anticipated to be harmful if swallowed, cause skin

and eye irritation or damage, and may lead to respiratory irritation.[3][6][8]

Hazard Identification and Classification
While specific GHS classifications are not available, a conservative approach based on related

structures suggests the following potential classifications:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Skin Corrosion/Irritation Category 1B or 2

H314: Causes severe skin

burns and eye damage, or

H315: Causes skin irritation.[3]

[9]

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage.[9]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[3][10]

Incompatibilities: The chemical reactivity of this compound suggests it is incompatible with

strong oxidizing agents, strong acids, and strong bases.[5][11] Contact with bases will likely

liberate the free amine, while reaction with strong acids could generate fumes.

Engineering Controls and Personal Protective
Equipment (PPE)
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A multi-layered approach to exposure control is critical. The "Hierarchy of Controls" is the

standard model for implementing effective safety measures.

Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible)

Substitution
(Not Practical for R&D)

Engineering Controls
(Primary Barrier)

Most Effective

Administrative Controls
(Procedural Safety)

Personal Protective Equipment
(Final Barrier)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls model applied to laboratory work.

Engineering Controls
These are the primary methods to control exposure at the source.

Chemical Fume Hood: All weighing and handling of the solid compound, as well as any

reactions involving it, must be conducted inside a certified chemical fume hood to prevent

inhalation of dust or vapors.[9][11]
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Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[8]

Safety Stations: Eyewash stations and safety showers must be readily accessible and tested

regularly.[6][10]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical.

Protection Type Specification Rationale and Source

Eye/Face
ANSI Z87.1-compliant safety

goggles or a full-face shield.

Protects against dust particles

and chemical splashes.

Standard practice for amine

hydrochlorides.[3][12]

Hand
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Avoid direct skin contact.

Gloves must be inspected

before use and changed

immediately if contaminated.[3]

[8]

Body Laboratory coat.
Prevents contamination of

personal clothing.[8]

Respiratory

NIOSH-approved respirator

with particulate filters (e.g.,

N95) or an organic vapor/acid

gas cartridge.

Required for spill cleanup or if

working outside a fume hood

with potential for

aerosolization.[4][11]

Detailed Experimental Protocols
Protocol for Weighing and Solution Preparation

Preparation: Don all required PPE (goggles, lab coat, gloves). Ensure the chemical fume

hood sash is at the appropriate height.
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Staging: Place a weigh boat, spatula, beaker with a stir bar, and the chosen solvent inside

the fume hood.

Weighing: Carefully open the container of 4-(Trifluoromethyl)oxan-4-amine hydrochloride.

Using a clean spatula, transfer the desired amount to the weigh boat on a tared balance.

Minimize any dust creation.

Transfer: Gently add the weighed solid to the beaker containing the solvent.

Dissolution: Place the beaker on a stir plate within the fume hood and stir until dissolved.

Cleanup: Tightly cap the stock bottle and wipe down the spatula and any affected surfaces

within the hood with a damp cloth before removing equipment. Dispose of the weigh boat

and cloth as solid chemical waste.

Protocol for Accidental Spill Response
Alert & Evacuate: Alert nearby personnel. If the spill is large or outside of a containment

hood, evacuate the immediate area.

Assess: Evaluate the extent of the spill and whether you can safely manage it. Do not

proceed if you feel it is unsafe.

PPE: Don additional PPE if necessary, including a respirator.

Containment: For a solid spill, gently cover with an inert absorbent material like vermiculite or

sand to prevent dust from becoming airborne.[4]

Cleanup: Carefully sweep or scoop the contained material into a clearly labeled waste

container.[4][6] Do not use a vacuum cleaner unless it is specifically designed for hazardous

dust.

Decontamination: Wipe the spill area with a suitable solvent (e.g., water, followed by

ethanol), and dispose of the cleaning materials as hazardous waste.

Reporting: Report the incident to the lab supervisor or safety officer.
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Emergency Procedures and First Aid
A rapid and informed response to an exposure is critical.

Exposure Occurs

Remove from Exposure Source
(Move to fresh air, remove contaminated clothing)

Assess Route of Exposure

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Wash with soap & water for 15+ min Rinse with water for 15+ min
Remove contacts if possible

Move to fresh air
Provide artificial respiration if needed

Rinse mouth
DO NOT induce vomiting

Seek Immediate Medical Attention
(Bring SDS/Chemical Info)

Click to download full resolution via product page

Caption: Decision workflow for first aid response to chemical exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[3][6]
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Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Continue washing for at least 15 minutes. Get medical

attention.[3][6]

Inhalation: Remove victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical attention.[6][8]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Call a physician or

poison control center immediately.[8][11]

Fire and Explosion Hazards
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or

appropriate foam.[11]

Hazardous Combustion Products: Thermal decomposition can be hazardous. Expect the

formation of carbon oxides (CO, CO2), nitrogen oxides (NOx), hydrogen chloride gas, and

gaseous hydrogen fluoride (HF).[5][6][13]

Fire-Fighting Instructions: Firefighters should wear full protective clothing and a self-

contained breathing apparatus (SCBA) to protect against toxic and corrosive fumes.[5][6]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

Keep away from incompatible materials such as strong oxidizing agents and bases.[5][11]

Disposal: Chemical waste must be disposed of in accordance with all local, state, and

federal regulations. Contact a licensed professional waste disposal service to dispose of this

material. Do not allow the material to enter drains or waterways.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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